Cas no 1701702-70-6 (3-bromo-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 3-bromo-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1701702-70-6
• MF: C₈H₉BrF₃N₃
• MW: 284.076370954514
• CID: 6303442
• PubChem ID: 136841000
• Update Time: 2025-06-20

3-bromo-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• EN300-1118468
• 3-bromo-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1701702-70-6

• Inchi： 1S/C8H9BrF3N3/c1-4-2-6(8(10,11)12)15-7(14-4)5(9)3-13-15/h3-4,6,14H,2H2,1H3
• InChI Key： UZSIFSCUOFQDOK-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1NC(C)CC2C(F)(F)F

Computed Properties

• Exact Mass: 282.99319g/mol
• Monoisotopic Mass: 282.99319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-bromo-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Introduction to 3-bromo-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine (CAS No. 1701702-70-6)

3-bromo-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine, with the CAS number 1701702-70-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazolo[1,5-α]pyrimidine class, a scaffold that has been extensively studied for its pharmacological properties, particularly in the development of kinase inhibitors and other therapeutic agents.

The structural features of 3-bromo-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine make it a promising candidate for further exploration in drug discovery. The presence of a bromine substituent at the 3-position and a trifluoromethyl group at the 7-position introduces unique electronic and steric properties that can influence its binding affinity to biological targets. Additionally, the methyl group at the 5-position contributes to the overall molecular shape and flexibility, which are critical factors in determining the compound's interaction with enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate protein-protein interactions and enzyme activity. Pyrazolo[1,5-α]pyrimidines have emerged as a privileged scaffold in this regard due to their ability to engage with various biological targets. For instance, derivatives of this class have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancers and play a crucial role in tumor growth and progression.

One of the most compelling aspects of 3-bromo-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine is its potential as a lead compound for further optimization. The bromine atom at the 3-position provides a handle for further chemical modification via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which can be used to introduce diverse substituents and explore new chemical space. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it an attractive feature for drug-like properties.

Recent studies have highlighted the importance of fluorinated aromatic moieties in medicinal chemistry due to their ability to improve pharmacokinetic profiles. The trifluoromethyl group in 3-bromo-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine not only contributes to its lipophilicity but also influences its electronic properties by introducing electron-withdrawing effects. This can lead to enhanced binding affinity and selectivity when interacting with biological targets.

The methyl group at the 5-position is another key feature that can be exploited for further derivatization. By varying the substitution pattern around this position, researchers can fine-tune the steric and electronic properties of the molecule. This flexibility allows for the creation of a series of analogs that can be screened for improved potency and selectivity against specific targets.

Moreover, 3-bromo-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine has shown potential in preclinical studies as an inhibitor of certain kinases. Kinases are enzymes that play a critical role in many cellular processes, including cell signaling pathways involved in cancer growth and inflammation. By inhibiting specific kinases, it may be possible to develop therapeutic agents that target these pathways effectively.

The bromine substituent at the 3-position also makes 3-bromo-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine a valuable intermediate for synthesizing more complex molecules. Transition metal-catalyzed reactions involving bromine atoms are well-established tools in synthetic organic chemistry and can be used to introduce various functional groups at different positions within the molecule.

In conclusion,3-bromo-5-methyl-7-(trifluoromethyl)-4H H ,6 H ,7 H -pyrazolo [ 1 , 5 - α ] pyrimidine (CAS No. 1701702 -70 -6) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive starting point for developing novel therapeutic agents targeting various diseases. Further exploration of its chemical space through derivatization and structural optimization is warranted to uncover more potent and selective bioactive molecules.